methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-[(2-cyclohexylacetyl)amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C18H25NO5/c1-22-15-10-13(18(21)24-3)14(11-16(15)23-2)19-17(20)9-12-7-5-4-6-8-12/h10-12H,4-9H2,1-3H3,(H,19,20)
• InChI Key: PTXNESJYUOGQDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)CC2CCCCC2)OC
• Molecular Formula: C18H25NO5
• Molecular Weight: 335.4 g/mol

Description

Methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate, also known as CX-516, is a potent and selective positive allosteric modulator (PAM) of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. The AMPA receptor is a type of ionotropic glutamate receptor that is involved in synaptic plasticity, learning, and memory. CX-516 has been extensively studied for its potential therapeutic applications in cognitive disorders, such as Alzheimer's disease and schizophrenia.

Mechanism of Action

Methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate works by binding to the AMPA receptor and increasing its activity. The AMPA receptor is a glutamate-gated ion channel that is involved in the transmission of excitatory signals in the brain. By increasing the activity of the AMPA receptor, methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate enhances synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate has been shown to improve cognitive function in animal models and human clinical trials. It has also been shown to enhance long-term potentiation (LTP), a cellular mechanism that is involved in synaptic plasticity and learning. methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate has also been investigated for its potential use in the treatment of depression, anxiety, and drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate is its high potency and selectivity for the AMPA receptor. This makes it a useful tool for studying the role of the AMPA receptor in synaptic plasticity and learning. However, one limitation of methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate. One direction is to investigate its potential use in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Another direction is to explore its potential use in the treatment of depression, anxiety, and drug addiction. Additionally, further research is needed to optimize the synthesis method of methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate and to develop more soluble analogs for in vivo administration.

Synthesis Methods

The synthesis of methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate involves the reaction of 2,4-dimethoxybenzoic acid with cyclohexylmethylamine, followed by acylation with methyl chloroformate. The resulting intermediate is then reacted with 4-bromo-5-methoxy-2-nitrobenzoic acid to yield methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate. The synthesis method has been optimized to yield high purity and high yield of methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate.

Scientific Research Applications

Methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate has been extensively studied for its potential therapeutic applications in cognitive disorders, such as Alzheimer's disease and schizophrenia. It has been shown to improve cognitive function in animal models and human clinical trials. methyl 2-[(cyclohexylacetyl)amino]-4,5-dimethoxybenzoate has also been investigated for its potential use in the treatment of depression, anxiety, and drug addiction.